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Compound of Interest

Compound Name: 2,4-Difluoro-5-methoxyaniline

Cat. No.: B1319728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2,4-Difluoro-5-
methoxyaniline (CAS No. 98446-51-6), a fluorinated aromatic amine used as a building block

in organic synthesis. Due to the limited availability of a complete Safety Data Sheet (SDS), this

guide synthesizes information from various sources and provides general safety protocols for

handling similar hazardous compounds. All personnel handling this substance should exercise

caution and adhere to strict safety procedures.

Chemical Identification and Properties
2,4-Difluoro-5-methoxyaniline is a substituted aniline with the molecular formula C₇H₇F₂NO.

[1][2][3] Its structure features a benzene ring with two fluorine atoms, a methoxy group, and an

amine group.

Table 1: Chemical Identifiers
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Identifier Value

Chemical Name 2,4-Difluoro-5-methoxyaniline

CAS Number 98446-51-6

Molecular Formula C₇H₇F₂NO

Molecular Weight 159.13 g/mol [1][2][3]

Synonyms
5-Amino-2,4-difluoroanisole, 4,6-Difluoro-m-

anisidine

Table 2: Physicochemical Properties

Property Value

Appearance Data not available

Boiling Point Data not available

Melting Point Data not available

Solubility Data not available

Storage Temperature 2-8°C, inert atmosphere, keep in dark place[2]

Hazard Identification and Classification
While a complete GHS classification is not available, based on data for similar aromatic amines

and fluorinated compounds, 2,4-Difluoro-5-methoxyaniline should be handled as a

hazardous substance. The available information suggests the following hazards:

Table 3: GHS Hazard Statements
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Hazard Class Hazard Statement

Acute Toxicity, Oral H303: May be harmful if swallowed[3]

Acute Toxicity, Dermal H313: May be harmful in contact with skin[3]

Acute Toxicity, Inhalation H333: May be harmful if inhaled[3]

Note: This classification is based on limited data and may not be exhaustive. A full risk

assessment should be conducted before use.

Experimental Protocols: Safe Handling and
Emergency Procedures
Due to the lack of specific experimental protocols for 2,4-Difluoro-5-methoxyaniline, the

following general procedures for handling hazardous aromatic amines should be followed.

Personal Protective Equipment (PPE)
A comprehensive risk assessment should guide the selection of appropriate PPE. The following

are minimum recommendations:

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for integrity before

each use.

Wear a lab coat, and consider a chemical-resistant apron for larger quantities.

Closed-toe shoes are mandatory.

Respiratory Protection: Use in a well-ventilated area, preferably a certified chemical fume

hood. If engineering controls are not sufficient, a NIOSH-approved respirator with

appropriate cartridges for organic vapors and particulates should be used.

Handling and Storage
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Handling:

Avoid all personal contact, including inhalation of dust or vapors.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Use the smallest quantity necessary for the experiment.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Store away from incompatible materials such as strong oxidizing agents and acids.

Keep in a dark place.[2]

Spill and Exposure Procedures
Spill:

Evacuate the area and prevent entry of unnecessary personnel.

Wear appropriate PPE.

For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

For large spills, contact environmental health and safety personnel.

Ventilate the area and wash the spill site after material pickup is complete.

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Logical Workflows and Diagrams
Hierarchy of Controls for Safe Handling
This diagram illustrates the preferred order of control measures to minimize exposure to 2,4-
Difluoro-5-methoxyaniline.
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Least Effective
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Caption: Hierarchy of controls for managing chemical hazards.

Experimental Workflow for Handling 2,4-Difluoro-5-
methoxyaniline
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This workflow outlines the key steps for safely conducting an experiment with this compound.

Start: Plan Experiment

Conduct Risk Assessment

Gather Materials & SDS

Don Appropriate PPE

Prepare Work Area
(e.g., in Fume Hood)

Conduct Experiment

Dispose of Waste Properly

Decontaminate Work Area & Glassware

Doff PPE

Wash Hands

End
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Caption: General experimental workflow for hazardous chemicals.

Toxicological and Ecological Information
Table 4: Toxicological Data

Test Result

Acute Oral Toxicity
No quantitative data available. May be harmful if

swallowed.[3]

Acute Dermal Toxicity
No quantitative data available. May be harmful

in contact with skin.[3]

Acute Inhalation Toxicity
No quantitative data available. May be harmful if

inhaled.[3]

Carcinogenicity No data available.

Mutagenicity No data available.

Teratogenicity No data available.

Table 5: Ecological Data

Test Result

Ecotoxicity No data available.

Persistence and Degradability No data available.

Bioaccumulative Potential No data available.

Mobility in Soil No data available.

Biological Signaling and Drug Development
Applications
Currently, there is no specific information in the public domain detailing the biological signaling

pathways directly modulated by 2,4-Difluoro-5-methoxyaniline or its direct application in drug
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development. As a fluorinated aromatic amine, it serves as a versatile chemical intermediate.

The introduction of fluorine and methoxy groups can modulate the physicochemical properties

of a lead compound, such as metabolic stability, lipophilicity, and binding affinity to biological

targets. Researchers may use this compound in the synthesis of novel molecules for screening

in various therapeutic areas.

Disclaimer
This document is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS) provided by the manufacturer. The information

provided is based on limited available data and general knowledge of similar chemical

compounds. Users are responsible for conducting their own risk assessments and

implementing appropriate safety measures. Always consult the most current SDS from the

supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1319728?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

